(4-Fluorophenyl)(5-(4-nitrophenyl)-1H-1,2,4-triazol-3-yl)methanamine

• Molecular Formula: C15H12FN5O2
• Molecular Weight: 313.29 g/mol
• IUPAC Name: (4-fluorophenyl)-[3-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanamine
• InChI: InChI=1S/C15H12FN5O2/c16-11-5-1-9(2-6-11)13(17)15-18-14(19-20-15)10-3-7-12(8-4-10)21(22)23/h1-8,13H,17H2,(H,18,19,20)
• InChI Key: MKCVYQSZFKNRBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=N2)C(C3=CC=C(C=C3)F)N)[N+](=O)[O-]

Description

The compound (4-Fluorophenyl)(5-(4-nitrophenyl)-1H-1,2,4-triazol-3-yl)methanamine features a 1,2,4-triazole core substituted at the 3-position with a 4-fluorophenylmethanamine group and at the 5-position with a 4-nitrophenyl moiety. The 4-fluorophenyl group contributes to lipophilicity, which may improve membrane permeability. While direct biological data for this compound are absent in the provided evidence, structural analogs suggest applications in medicinal chemistry, particularly as kinase inhibitors or antimicrobial agents .

Biological Activity

The compound (4-Fluorophenyl)(5-(4-nitrophenyl)-1H-1,2,4-triazol-3-yl)methanamine is a member of the triazole family, which has garnered attention due to its diverse biological activities. This article explores its biological activity, including antitumor and antimicrobial properties, supported by data tables and case studies.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{13}\text{H}_{12}\text{F}\text{N}_{5}\text{O}_{2}$$

Biological Activity Overview

The biological activities of this compound have been studied in various contexts, particularly its potential as an antitumor agent and its antimicrobial properties.

Antitumor Activity

Research has indicated that compounds containing triazole moieties exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• IC50 Values :
  • The compound's IC50 values against different cancer cell lines have been reported to be in the range of 1.61 to 1.98 µg/mL, indicating potent activity compared to standard chemotherapeutics like doxorubicin .

Table 1: Antitumor Activity Comparison

Compound	Cancer Cell Line	IC50 (µg/mL)
(4-Fluorophenyl)(5-(4-nitrophenyl)-1H-1,2,4-triazol-3-yl)methanamine	A-431	1.61 ± 1.92
Similar Triazole Derivative	Jurkat	1.98 ± 1.22

The mechanism by which this compound exerts its antitumor effects appears to involve interaction with specific cellular proteins involved in apoptosis pathways. Molecular dynamics simulations suggest that the compound interacts primarily through hydrophobic contacts with target proteins, enhancing its cytotoxic potential .

Antimicrobial Activity

In addition to antitumor properties, the compound has shown promising antimicrobial activity against both Gram-positive and Gram-negative bacteria.

Table 2: Antimicrobial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	< 10 µg/mL
Escherichia coli	< 15 µg/mL

These results indicate that the compound could serve as a lead structure for developing new antimicrobial agents.

Case Studies

Several studies have focused on the synthesis and evaluation of derivatives of this compound:

• Synthesis and Evaluation : A study synthesized various derivatives of triazole compounds and evaluated their biological activities. The presence of electron-withdrawing groups like nitro significantly enhanced the cytotoxicity against cancer cells .
• Structure-Activity Relationship (SAR) : The SAR analysis indicated that modifications at specific positions on the phenyl rings could lead to enhanced biological activity. For example, substituents like -NO2 and -F were found to improve efficacy against tumor cells .

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The table below compares key structural features and physicochemical properties of the target compound with its closest analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Triazole Substituent (Position 5)	Aryl Group (Position 3/4)	Key Functional Groups
(4-Fluorophenyl)(5-(4-nitrophenyl)-1H-1,2,4-triazol-3-yl)methanamine (Target)	C₁₅H₁₁FN₄O₂	298.27	4-nitrophenyl	4-fluorophenyl	Nitro (-NO₂), Fluoro (-F)
(4-Fluorophenyl)(5-(pyrazin-2-yl)-1H-1,2,4-triazol-3-yl)methanamine	C₁₃H₁₁FN₆	270.27	Pyrazin-2-yl	4-fluorophenyl	Pyrazine ring
(4-Fluorophenyl)(5-(3-methoxyphenyl)-1H-1,2,4-triazol-3-yl)methanamine	C₁₆H₁₅FN₄O	298.32	3-methoxyphenyl	4-fluorophenyl	Methoxy (-OCH₃)
(5-(Furan-2-yl)-1H-1,2,4-triazol-3-yl)(3-methoxyphenyl)methanamine	C₁₄H₁₄N₄O₂	286.29	Furan-2-yl	3-methoxyphenyl	Furan, Methoxy
1-(3-(4-Fluorophenyl)-1H-1,2,4-triazol-5-yl)ethanamine	C₁₀H₁₁FN₄	206.22	None (position 5: H)	4-fluorophenyl	Ethanamine side chain

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups: The target compound’s 4-nitrophenyl group increases electrophilicity compared to analogs with methoxy (electron-donating) or heterocyclic (e.g., pyrazine, furan) substituents . This may enhance binding to electron-rich biological targets but reduce solubility.
• In contrast, the furan- and pyrazine-containing analogs exhibit lower logP values due to polar heteroatoms .
• Synthetic Accessibility: The general synthesis route involves coupling α-halogenated ketones with triazole precursors under basic conditions (e.g., sodium ethoxide), as seen in . Modifications at position 5 of the triazole require tailored halogenated reagents .

Physicochemical and Pharmacokinetic Properties

• Solubility: The nitro group in the target compound likely reduces aqueous solubility compared to methoxy- or furan-substituted analogs. Pyrazine-containing derivatives may exhibit intermediate solubility due to nitrogen’s hydrogen-bonding capacity .
• Stability: Nitro groups can confer photolytic instability, whereas methoxy and furan groups are generally more stable under physiological conditions .
• Bioavailability: The ethanamine side chain in ’s compound may enhance solubility and bioavailability compared to the target’s primary amine, which could form Schiff bases in vivo .